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Compound of Interest

Compound Name: Propyl 3-chloropropionate

Cat. No.: B15349221

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propyl 3-chloropropionate is a chemical compound with the formula CsH11CIO2. It belongs to
the family of esters, specifically the propyl ester of 3-chloropropionic acid. This document
provides a detailed guide to its core physical properties, methodologies for their determination,
and a protocol for its synthesis. The information presented is intended to support research and
development activities where this compound may be utilized as a solvent, an intermediate in
organic synthesis, or in other specialized applications.

Core Physical Properties

The physical characteristics of a compound are critical for its handling, application, and process
design. The following table summarizes the key physical properties of propyl 3-
chloropropionate.
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Property Value Source
Molecular Formula CeH11CIO2 [1112]
Molecular Weight 150.601 g/mol [2]

CAS Number 62108-66-1 [11[2]
LogP 1.95 [2]
Boiling Point Not available

Melting Point Not available

Density Not available

Refractive Index Not available

Insoluble in water; Soluble in
Solubility organic solvents like acetone [3]

and methylated spirits.

Note: Experimentally determined values for boiling point, melting point, density, and refractive
index are not readily available in the cited search results. The solubility information is based on
the general properties of similar esters.

Experimental Protocols

Detailed experimental procedures are essential for the accurate determination of physical
properties and for the synthesis of chemical compounds. The following sections outline
standardized laboratory methods.

Synthesis of Propyl 3-Chloropropionate

The synthesis of propyl 3-chloropropionate can be achieved via Fischer esterification of 3-
chloropropionic acid with propan-1-ol, using a strong acid catalyst.

Materials:

o 3-Chloropropionic acid
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e Propan-1-ol

e Concentrated sulfuric acid (catalyst)

e 5% aqueous sodium bicarbonate solution

o Saturated aqueous sodium chloride solution (brine)
e Anhydrous magnesium sulfate

» Organic solvent (e.g., diethyl ether or ethyl acetate)
Procedure:

 In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 3-
chloropropionic acid and an excess of propan-1-ol.

e Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.
» Heat the reaction mixture to reflux and maintain for a period of 60 to 90 minutes.
 After cooling to room temperature, transfer the mixture to a separatory funnel.

o Wash the organic layer sequentially with cold water, 5% aqueous sodium bicarbonate
solution (to neutralize the acid catalyst and unreacted carboxylic acid), and finally with brine.

[4]
o Separate the organic layer and dry it over anhydrous magnesium sulfate.

« Filter to remove the drying agent and remove the solvent under reduced pressure to yield
crude propyl 3-chloropropionate.

o Purify the ester by fractional distillation.
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3-Chloropropionic Acid +
Propan-1-ol +
H2S0a4 (catalyst)

Reflux
(60-90 min)

Work-up:
1. Water Wash
2. NaHCOs3 Wash

3. Brine Wash

Dry with
anhydrous MgSOa4

Fractional
Distillation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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